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Compound of Interest

Compound Name: 4,7-Difluoro-2H-indol-2-one

CAS No.: 247564-58-5

Cat. No.: B3255007

Get Quote

Introduction & Chemical Profile
4,7-Difluoro-2H-indol-2-one (also known as 4,7-Difluorooxindole or 4,7-Difluoroindolin-2-one)

is a fluorinated heterocyclic building block used frequently in medicinal chemistry for

synthesizing bioactive scaffolds. Its disposal requires specific attention due to the stability of

the Carbon-Fluorine (C-F) bond and the potential for generating toxic Hydrogen Fluoride (HF)

gas during thermal decomposition.
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Property Detail

CAS Number 247564-58-5

IUPAC Name 4,7-Difluoro-1,3-dihydro-2H-indol-2-one

Molecular Formula C₈H₅F₂NO

Molecular Weight 169.13 g/mol

Physical State Solid (Off-white to pale brown powder)

Solubility
Soluble in DMSO, Methanol; Low solubility in

water

Hazard Identification & Classification
Before disposal, the waste stream must be accurately classified. This compound is generally

classified as an Irritant and Harmful by Ingestion.

GHS Classification Hazard Statement Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage H319
Causes serious eye irritation.

[1]

STOT - Single Exposure H335
May cause respiratory

irritation.[1]

Critical Safety Note: While the compound itself is stable, thermal decomposition (e.g., during

unmonitored incineration) releases Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).

Standard lab incineration without scrubbing is prohibited.
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Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Segregation prevents dangerous cross-reactions and

ensures the waste stream is accepted by disposal facilities.

Segregation Protocols
Isolate from Oxidizers: Do not mix with strong oxidizing agents (e.g., nitric acid, perchlorates)

in waste containers. The amide functionality can react vigorously.

Isolate from Bases: Avoid mixing with strong bases, which can deprotonate the amide

nitrogen, potentially altering solubility or reactivity.

Fluorinated Waste Stream: Label clearly as "Halogenated Organic Solid". Do not mix with

non-halogenated solvents if possible, as this increases the cost and complexity of

downstream incineration.

Packaging Requirements
Solids: Double-bag in high-density polyethylene (HDPE) bags or place in a wide-mouth

HDPE jar.

Solutions: Collect in glass or HDPE carboys. Do not use metal containers (aluminum/steel)

for long-term storage of fluorinated waste solutions, as potential degradation to HF can

corrode the container.

Disposal Workflows (Decision Tree)
The following diagram outlines the decision logic for disposing of 4,7-Difluoro-2H-indol-2-one
based on the state of matter and quantity.
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Figure 1: Decision matrix for segregating and routing 4,7-Difluoro-2H-indol-2-one waste

streams. Note that even non-halogenated solvents containing this solute must be treated as

halogenated waste.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Spills)
Applicability: Expired stock, spill cleanup residues, contaminated gloves/wipes.

Containment: Transfer solid material into a wide-mouth jar (HDPE preferred) or a heavy-duty

hazardous waste bag.

Labeling: Affix a hazardous waste label.

Constituents: "4,7-Difluoro-2H-indol-2-one (Solid)"

Hazards: "Toxic, Irritant"[1]

Spill Cleanup (If applicable):

PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a P95/N95 dust mask if

powder is fine.

Action: Dampen a paper towel with water (to prevent dust generation) and wipe up the

powder. Place all wipes into the solid waste container.

Decontamination: Clean the surface with a mild detergent and water.

Final Disposal: Transfer to the facility's High-Temperature Incineration stream.

Scientific Rationale: Standard landfilling is not recommended for fluorinated organics due

to potential leaching and environmental persistence (PFAS-like concerns, though this

specific molecule is not a PFAS, the C-F bond stability warrants destruction).

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, HPLC waste, reaction solvents.
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Classification: Even if the solvent is methanol or ethyl acetate (non-halogenated), the

presence of 4,7-difluorooxindole renders the entire mixture a Halogenated Organic Waste.

Container: Use a safety solvent can or glass bottle. Do not fill >90% to allow for thermal

expansion.

Labeling:

Check the "Halogenated" box on your institution's waste tag.

List all solvents (e.g., "Methanol 95%, 4,7-Difluoroindolin-2-one 5%").

Disposal Path: This stream must be sent to a fuel blending facility or incinerator equipped

with flue gas scrubbing (calcium or sodium-based scrubbers) to capture the HF gas

generated during combustion.

Regulatory Compliance & Waste Codes
Compliance depends on your region. The following codes are generally applicable for

halogenated organic solids/liquids.

Regulation Code / Classification Notes

US EPA (RCRA) None Specific (P/U List)

Not explicitly listed. Use D002

if pH < 2 (unlikely). Otherwise,

classify as Ignitable (D001) if

in flammable solvent, or

generic toxic waste.

EU Waste Code (EWC) 07 01 03

"Organic halogenated

solvents, washing liquids and

mother liquors."

EU Waste Code (Solid) 16 05 06

"Laboratory chemicals

consisting of or containing

hazardous substances,

including mixtures of laboratory

chemicals."
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Important Note on Incineration: The destruction of fluorinated compounds requires

temperatures exceeding 1,100°C (2,000°F) with a residence time of at least 2 seconds to

ensure complete mineralization of the C-F bond. Facilities must have wet scrubbers (using

Ca(OH)₂ or NaOH) to neutralize the resulting HF gas.

References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 598153, 4,7-Difluoro-2,3-dihydro-1H-inden-1-ol (Analogous Structure

Data). Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2024). Interim Guidance on the Destruction

and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing

Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

European Chemicals Agency (ECHA). (2024). Guidance on the compilation of safety data

sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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